Cas no 5569-92-6 (Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione)

Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione structure
5569-92-6 structure
Product name:Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione
CAS No:5569-92-6
MF:C13H9BrClNO2S2
MW:390.703058958054
CID:382059
PubChem ID:5340998

Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione Chemical and Physical Properties

Names and Identifiers

    • Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione
    • 5569-92-6
    • (5E)-5-[(3-BROMO-5-CHLORO-2-HYDROXYPHENYL)METHYLIDENE]-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
    • AKOS000407621
    • BIM-0024954.P001
    • CCG-12048
    • Inchi: InChI=1S/C13H9BrClNO2S2/c1-2-3-16-12(18)10(20-13(16)19)5-7-4-8(15)6-9(14)11(7)17/h2,4-6,17H,1,3H2/b10-5+
    • InChI Key: YHZLEYJHGNBPKA-BJMVGYQFSA-N
    • SMILES: C=CCN1C(=O)C(=CC2=C(C(=CC(=C2)Cl)Br)O)SC1=S

Computed Properties

  • Exact Mass: 388.89477
  • Monoisotopic Mass: 388.89466
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.9
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.78
  • Boiling Point: 480°Cat760mmHg
  • Flash Point: 244.1°C
  • Refractive Index: 1.759
  • PSA: 40.54

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